Toliodium chloride Toliodium chloride
Brand Name: Vulcanchem
CAS No.: 19028-28-5
VCID: VC3789390
InChI: InChI=1S/C14H14I.ClH/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;/h3-10H,1-2H3;1H/q+1;/p-1
SMILES: CC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)C.[Cl-]
Molecular Formula: C14H14ClI
Molecular Weight: 344.62 g/mol

Toliodium chloride

CAS No.: 19028-28-5

Cat. No.: VC3789390

Molecular Formula: C14H14ClI

Molecular Weight: 344.62 g/mol

* For research use only. Not for human or veterinary use.

Toliodium chloride - 19028-28-5

Specification

CAS No. 19028-28-5
Molecular Formula C14H14ClI
Molecular Weight 344.62 g/mol
IUPAC Name bis(4-methylphenyl)iodanium;chloride
Standard InChI InChI=1S/C14H14I.ClH/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;/h3-10H,1-2H3;1H/q+1;/p-1
Standard InChI Key SRMQETMVLPPTFX-UHFFFAOYSA-M
SMILES CC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)C.[Cl-]
Canonical SMILES CC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)C.[Cl-]

Introduction

Chemical Identity and Structural Characteristics

Toliodium chloride, systematically identified as a quaternary ammonium compound, possesses the molecular formula C₁₄H₁₄I·Cl and a molecular weight of 344.618 g/mol . Its structure combines a toluidine derivative with iodine and chloride ions, forming a cationic surfactant. Key structural features include:

Molecular Geometry and Stereochemistry

The compound is achiral, with no defined stereocenters or E/Z isomerism . Its planar aromatic system facilitates interactions with microbial cell membranes, a critical factor in its antibacterial activity. The SMILES notation ([Cl-].CC1=CC=C([I+]C2=CC=C(C)C=C2)C=C1) and InChI key (SRMQETMVLPPTFX-UHFFFAOYSA-M) confirm the presence of a methyl-substituted biphenyl core iodinated at the para position .

PropertyValue
Molecular FormulaC₁₄H₁₄I·Cl
Molecular Weight344.618 g/mol
Charge0 (neutral complex)
Optical ActivityNone

Historical and Pharmacological Applications

Antimicrobial Activity

As a surfactant, Toliodium chloride disrupts lipid bilayers in bacterial cell membranes, leading to cytolysis . Its primary historical use as an antiseptic and antibacterial agent aligns with mechanisms observed in similar iodinated quaternary ammonium compounds.

Veterinary Use

The compound was employed as an animal food additive, likely to mitigate microbial contamination in feed . This application capitalizes on its low toxicity profile in non-mammalian systems, though specific efficacy data remain scarce.

Comparative Analysis with Related Compounds

Tolonium Chloride Distinction

Toliodium chloride is often confused with tolonium chloride (PubChem CID: 7083), a phenothiazine dye used in histology . Key differences include:

FeatureToliodium ChlorideTolonium Chloride
Molecular FormulaC₁₄H₁₄I·ClC₁₅H₁₆ClN₃S
Primary UseAntimicrobial surfactantBiological staining
ChargeNeutral complex+1 (cationic dye)

Future Directions and Research Gaps

Despite its validated status, Toliodium chloride suffers from a paucity of contemporary studies. Priorities for future research include:

  • Mechanistic Studies: Elucidating interactions with Gram-negative vs. Gram-positive bacteria.

  • Toxicokinetics: Assessing metabolic pathways and potential bioaccumulation.

  • Formulation Optimization: Enhancing stability in aqueous matrices for veterinary applications.

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